Cas no 76437-39-3 (Benzonitrile, 2,3,5,6-tetrafluoro-4-methyl-)
76437-39-3 structure
Product Name:Benzonitrile, 2,3,5,6-tetrafluoro-4-methyl-
CAS No:76437-39-3
MF:C8H3F4N
MW:189.10973572731
CID:537792
PubChem ID:11788735
Update Time:2025-04-19
Benzonitrile, 2,3,5,6-tetrafluoro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2,3,5,6-tetrafluoro-4-methyl-
- 2,3,5,6-tetrafluoro-4-methylbenzonitrile
- 4-methyl-2,3,5,6-tetrafluorobenzonitrile
- 76437-39-3
- 4-cyano-2,3,5,6-tetrafluorotoluene
- SCHEMBL1808331
- starbld0013946
- NUSQQHOHSBCDQX-UHFFFAOYSA-N
- DTXSID10472653
-
- Inchi: 1S/C8H3F4N/c1-3-5(9)7(11)4(2-13)8(12)6(3)10/h1H3
- InChI Key: NUSQQHOHSBCDQX-UHFFFAOYSA-N
- SMILES: FC1C(=C(C#N)C(=C(C=1C)F)F)F
Computed Properties
- Exact Mass: 189.02019
- Monoisotopic Mass: 189.02016175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Benzonitrile, 2,3,5,6-tetrafluoro-4-methyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
76437-39-3 (Benzonitrile, 2,3,5,6-tetrafluoro-4-methyl-) Related Products
- 1835-49-0(Tetrafluoroterephthalonitrile)
- 64248-64-2(2,5-Difluorobenzonitrile)
- 85070-67-3(2-Fluoro-4-methylbenzonitrile)
- 3939-09-1(2,4-Difluorobenzonitrile)
- 96606-37-0(2,4,6-Trifluorobenzonitrile)
- 98349-22-5(2,4,5-Trifluorobenzonitrile)
- 16582-93-7(2,3,4,5-Tetrafluorobenzonitrile)
- 21524-39-0(2,3-Difluorobenzonitrile)
- 2377-81-3(2,4,5,6-Tetrafluoroisophthalonitrile)
- 773-82-0(Pentafluorobenzonitrile)
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